1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine
Overview
Description
1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine, also known as TFMPP, is a synthetic drug that belongs to the class of piperazine derivatives. It was initially developed as an antidepressant, but later found to have psychoactive effects. TFMPP is commonly used as a recreational drug due to its euphoric and hallucinogenic effects.
Mechanism of Action
1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine acts as a partial agonist at the serotonin receptor, which leads to the release of serotonin in the brain. This results in the activation of various pathways that are involved in the regulation of mood, appetite, and sleep. This compound has also been shown to inhibit the reuptake of serotonin, leading to increased levels of serotonin in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to induce euphoria, hallucinations, and altered perception. This compound has also been shown to increase heart rate, blood pressure, and body temperature. Furthermore, this compound has been reported to cause nausea, vomiting, and other gastrointestinal symptoms.
Advantages and Limitations for Lab Experiments
1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine has several advantages and limitations for lab experiments. One advantage is that it is readily available and relatively inexpensive. This compound has also been shown to have a predictable dose-response relationship, which makes it useful for studying the effects of serotonin on the brain. However, this compound has several limitations, including its potential for abuse and its narrow therapeutic index. Furthermore, this compound has been shown to have significant inter-individual variability in its effects, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine. One area of interest is the development of new drugs that target the serotonin receptor with greater selectivity and efficacy. Another area of interest is the investigation of the long-term effects of this compound on the brain and behavior. Furthermore, this compound could be used as a research tool to investigate the role of serotonin in the regulation of mood, appetite, and sleep. Finally, this compound could be used in the development of new treatments for depression, anxiety, and other psychiatric disorders.
Conclusion
In conclusion, this compound is a synthetic drug that has been extensively studied for its psychoactive properties and potential therapeutic uses. It acts as a partial agonist at the serotonin receptor, leading to the release of serotonin in the brain. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this drug. By continuing to study this compound, we can gain a better understanding of the role of serotonin in the brain and develop new treatments for psychiatric disorders.
Synthesis Methods
1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine can be synthesized through several methods, including the reaction of 3-chlorophenylpiperazine with 4-tert-butylcyclohexanone under acidic conditions. The reaction produces this compound as a white crystalline solid with a melting point of 234-235 °C.
Scientific Research Applications
1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine has been extensively studied for its psychoactive properties and potential therapeutic uses. It has been shown to have an affinity for the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. This compound has been investigated for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Furthermore, this compound has been used as a research tool to study the role of serotonin in the brain.
properties
IUPAC Name |
1-(4-tert-butylcyclohexyl)-4-(3-chlorophenyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31ClN2/c1-20(2,3)16-7-9-18(10-8-16)22-11-13-23(14-12-22)19-6-4-5-17(21)15-19/h4-6,15-16,18H,7-14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJANOVIIUBOMPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501170689 | |
Record name | 1-(3-Chlorophenyl)-4-[4-(1,1-dimethylethyl)cyclohexyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501170689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
416867-68-0 | |
Record name | 1-(3-Chlorophenyl)-4-[4-(1,1-dimethylethyl)cyclohexyl]piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=416867-68-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3-Chlorophenyl)-4-[4-(1,1-dimethylethyl)cyclohexyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501170689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.